Cas no 1503619-16-6 (2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid
• CAS No: 1503619-16-6
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5737125
• PubChem ID: 79690687
• Update Time: 2025-06-12

2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-fluoro-5-methylphenyl)acetic acid
• EN300-1138487
• AKOS018247819
• 1503619-16-6
• CS-0344380
• 2-fluoro-2-(3-fluoro-5-methylphenyl)aceticacid
• Benzeneacetic acid, α,3-difluoro-5-methyl-
• 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid

• Inchi： 1S/C9H8F2O2/c1-5-2-6(4-7(10)3-5)8(11)9(12)13/h2-4,8H,1H3,(H,12,13)
• InChI Key： LZPJQVLOLYRYTP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C=C(C)C=1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 276.3±35.0 °C(Predicted)
• pka: 1.93±0.10(Predicted)

Additional information on 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid

Introduction to 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid (CAS No. 1503619-16-6)

2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1503619-16-6, is a fluorinated aromatic acetic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its dual fluorine substitution at both the methyl and phenyl rings, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications.

The structural motif of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid incorporates fluorine atoms in strategic positions, which are known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. The presence of a fluoroacetic acid moiety is particularly noteworthy, as fluoro-substituted carboxylic acids have been extensively studied for their potential in designing bioactive compounds with enhanced efficacy and reduced toxicity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their ability to improve drug-like properties. Specifically, the incorporation of fluorine at the C-2 position and the 3-fluoro-5-methylphenyl group in 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid contributes to its lipophilicity and metabolic stability, making it an attractive scaffold for further derivatization. This compound has been investigated for its potential role in inhibiting key enzymes involved in inflammatory pathways, thereby offering a novel approach to treating chronic inflammatory diseases.

One of the most compelling aspects of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid is its structural similarity to known bioactive molecules. For instance, its resemblance to nonsteroidal anti-inflammatory drug (NSAID) analogs suggests that it may exhibit similar pharmacological effects but with improved selectivity and reduced side effects. This has prompted researchers to explore its potential as a lead compound for developing new therapeutic agents targeting pain and inflammation.

The synthesis of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms, particularly at the C-3 position of the phenyl ring, necessitates specialized synthetic methodologies such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies are critical in achieving the desired regioselectivity and stereochemistry.

Recent advances in computational chemistry have also played a pivotal role in optimizing the synthesis of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid. Molecular modeling techniques have been employed to predict the behavior of intermediates and transition states, thereby facilitating the design of more efficient synthetic routes. Additionally, computational studies have helped in understanding the binding interactions between this compound and biological targets, providing insights into its mechanism of action.

In terms of biological activity, 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid has been shown to exhibit inhibitory effects on various enzymes associated with inflammatory processes. Notably, it has demonstrated potential as an inhibitor of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation and pain. By selectively inhibiting COX enzymes, this compound may offer a more targeted approach to managing inflammatory conditions compared to traditional NSAIDs.

Furthermore, preliminary studies have indicated that 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. The presence of fluorine atoms is believed to enhance its radical-scavenging capabilities, making it a promising candidate for developing novel antioxidant therapies.

The pharmacokinetic profile of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid is another area of interest. Due to its fluorinated structure, this compound is expected to exhibit improved oral bioavailability and longer half-life compared to non-fluorinated analogs. These characteristics are essential for developing drugs that require less frequent dosing and better patient compliance.

Regulatory considerations also play a significant role in the development and commercialization of 2-Fluoro-2-(3-fluoro-5-methylphenyl)acetic acid. Given its complex structure and novel chemical entities (NCEs), manufacturers must adhere to stringent regulatory guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that drugs are safe, effective, and consistently manufactured before they reach patients.

In conclusion, 2-Fluoro - 23 -fluoromethylbenzoicacid CAS NO1503619166 represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases highlight its importance as a lead compound for further drug development efforts . As research continues , it is anticipated that this compound will contribute substantially toward improving therapeutic strategies across multiple medical disciplines . p >